Cas no 3663-52-3 (Bis(trimethylsilyl) Phosphite)

• Product Name: Bis(trimethylsilyl) Phosphite
• CAS No: 3663-52-3
• MF: C₆H₁₉O₃PSi₂
• MW: 226.358024835587
• MDL: MFCD00210018
• CID: 296241
• Update Time: 2025-10-05

Bis(trimethylsilyl) Phosphite Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,bis(trimethylsilyl) ester
• Bis(trimethylsilyl) phosphite
• (Me3SiO)2P(O)H
• Bis(trimethylsilyl) hydrogen phosphite
• bis-(trimethylsilyl) phosphite
• bis-(trimethylsilyl) phosphonate
• HP(O)(OSiMe3)2
• Silanol,trimethyl-,phosphonate (2:1)(8CI)
• Silanol,trimethyl-,phosphonate (6CI,7CI)
• Bis(trimethylsilyl) Phosphite

• MDL： MFCD00210018
• Inchi： 1S/C6H19O3PSi2/c1-11(2,3)8-10(7)9-12(4,5)6/h10H,1-6H3
• InChI Key： BGASRLNHTSXAIR-UHFFFAOYSA-N
• SMILES： P(=O)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 226.06100

Experimental Properties

• Density: 0.968 g/mL at 20 °C(lit.)
• Boiling Point: 77-79 °C11 mm Hg
• Flash Point: 58 °C
• Refractive Index: n20/D 1.412
• PSA: 52.28000
• LogP: 2.90860

Bis(trimethylsilyl) Phosphite Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C